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Compound of Interest

Compound Name: Acetic-2-13C acid, anhydride

CAS No.: 17830-01-2

Cat. No.: B6595059

Get Quote

Executive Summary & Operational Context[1][2][3]
[4][5][6]
Acetic-2-13C anhydride (CAS: 108-24-7, labeled) represents a unique intersection of high

economic value and significant chemical hazard.[1][2] Unlike standard acetic anhydride, the

isotopic labeling (

C at the C2 position) necessitates a rigorous decision-making framework that balances cost
recovery with safety compliance.

This guide provides an autonomous, field-validated protocol for the disposal of this compound.

It moves beyond generic SDS advice to address the specific "why" and "how" of handling

moisture-sensitive, lachrymatory stable isotopes in a research environment.

Critical Safety Directive: Although

C is a stable isotope and non-radioactive, the chemical properties of the parent anhydride
(corrosivity, flammability, water reactivity) remain the primary safety drivers.[2] Never dispose of
this material down the drain.[3]
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Chemical Properties & Hazard Profile[1][2][8][9]
Effective disposal requires understanding the material's physical behavior. Acetic anhydride is a

lachrymator (tear-inducing) and reacts violently with water.

Property Data Operational Implication

Molecular Formula

Stable isotope; treat as

chemical, not radiological

waste.[1][2][4]

Flash Point 49°C (120°F)

Ignitable (D001). Static

discharge precautions

required.[1]

Reactivity Water-Reactive

Hydrolysis Risk. violent

exotherm upon contact with

water.[1]

Corrosivity Corrosive to skin/eyes

Corrosive (D002). Requires

butyl rubber or Silver Shield

gloves.[1]

Odor Threshold ~0.1 - 0.3 ppm
Strong vinegar odor indicates

containment breach.[1]

Decision Framework: Recovery vs. Disposal
Before initiating destruction, evaluate the material's state.[2][5] The high cost of

C enrichment often justifies recovery of unreacted starting material.

Workflow Logic Diagram
The following decision tree illustrates the operational logic for managing Acetic-2-13C

Anhydride inventories.
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Acetic-2-13C Anhydride
Inventory Evaluation

Is material unreacted
& >95% Pure?

Is material contaminated
or a reaction byproduct?

No

RECOVERY PROTOCOL
Distillation under inert atm

Yes (High Value)

Volume Check Reseal under Argon/N2
Store in Desiccator

Small Scale (<50 mL)
In-Lab Neutralization

Residuals/Small Vol

Large Scale (>50 mL)
Commercial Waste Stream

Bulk Waste

Label as RCRA Waste
D001 (Ignitable) + D002 (Corrosive)

Post-Neutralization
(Check pH)

Click to download full resolution via product page

Figure 1: Decision matrix for evaluating recovery versus destruction of isotopically labeled

acetic anhydride.
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Protocol A: Safe Destruction (Small Scale
Neutralization)
Scope: This protocol is for neutralizing small residuals (e.g., <50 mL) remaining in syringes,

vials, or glassware.[2] Mechanism: Controlled hydrolysis converts the anhydride to acetic acid

(Exothermic), followed by acid neutralization.[2]

[1][2]

Required Equipment
Chemical Fume Hood (Face velocity >100 fpm)[1][2]

Ice bath

1L Beaker (borosilicate glass)

Saturated Sodium Bicarbonate (

) or Sodium Hydroxide (

, 1M)[1][2]

Personal Protective Equipment (PPE): Splash goggles, face shield, nitrile gloves (double

gloved) or butyl rubber.[2]

Step-by-Step Procedure
Preparation: Place a 1L beaker containing 500 mL of water into an ice bath inside the fume

hood. Allow water to cool to <10°C.

Causality: The hydrolysis reaction is highly exothermic. The ice bath acts as a heat sink to

prevent "runaway" boiling or splashing [1].

Controlled Addition: Using a dropping funnel or syringe, add the Acetic-2-13C anhydride

dropwise to the chilled water.

Warning:NEVER add water to the anhydride.[6] This can cause flash vaporization and

projection of corrosive liquid. Always add the anhydride to the water (Acid to Water rule).
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Agitation: Stir gently (magnetic stir bar preferred) to ensure dispersion. The solution will

become acidic as acetic acid forms.[7][6]

Neutralization: Once hydrolysis is complete (no visible oil droplets), slowly add saturated

sodium bicarbonate or 1M NaOH.[2]

Observation: Watch for effervescence (

release). Stop addition if foaming reaches 50% of beaker height.

Verification: Test pH. Continue adding base until pH is between 6 and 9.

Final Disposal: The resulting solution is a dilute salt solution (Sodium Acetate-

C). Dispose of this aqueous mixture according to your institution's drain disposal guidelines
or collect as non-hazardous aqueous waste if local regulations are strict.

Protocol B: Commercial Waste Stream (Large Scale)
[1]
Scope: For expired bottles or bulk reaction mixtures (>50 mL). Regulatory Basis: RCRA

(Resource Conservation and Recovery Act) compliance.

Acetic anhydride is regulated as a hazardous waste due to its Ignitability (D001) and

Corrosivity (D002) [2].

Packaging & Labeling Requirements[1][10][11]
Container: Use the original glass container or a high-density polyethylene (HDPE) waste

drum. Ensure the cap is a pressure-venting type if there is any risk of continued reaction.

Segregation: Do not mix with:

Oxidizers (Fire risk)[1][2]

Alcohols or Water (Exothermic reaction)[1][2]

Caustics (Violent neutralization)[1][2]
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Labeling:

Chemical Name: Acetic Anhydride (Acetic-2-13C).[1]

Hazards: Flammable, Corrosive.[8][2][6]

Codes: D001, D002.

Isotope Note: Clearly mark "Stable Isotope - Non-Radioactive" to prevent rejection by

waste handlers who might mistake "C-13" for "C-14" [3].

Emergency Response: Spills
In the event of a spill outside primary containment:

Evacuate & Ventilate: Vapors are lachrymatory. Clear the area immediately.

Do NOT Use Water: Water will accelerate the release of acetic acid vapors.[6]

Absorption: Use vermiculite, dry sand, or a commercial non-combustible absorbent pad [4].

[2][6]

Neutralization (Surface): After absorbing the bulk liquid, wipe the surface with a dilute sodium

bicarbonate solution to neutralize acidic residues.

Spill Response Workflow

Spill Detected Evacuate Area
(Lachrymator Risk) Isolate & Ventilate Apply Vermiculite/Sand

(NO WATER)
Collect in Sealed Container
Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Emergency response workflow for acetic anhydride spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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